Cas no 65312-86-9 (Primulasaponin I)

• Product Name: Primulasaponin I
• CAS No: 65312-86-9
• MF: C₅₄H₈₈O₂₃
• MW: 1105.26274013519
• CID: 522612
• PubChem ID: 49787015
• Update Time: 2025-10-29

Primulasaponin I Chemical and Physical Properties

Names and Identifiers

• Primulic Acid 1
• 2)-O-b-D-galactopyranosyl-(1&reg
• b-D-Glucopyranosiduronic acid, (3b,16a)-13,28-epoxy-16-hydroxyoleanan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Primulasaponin
• Primulasaponin 1
• Primulasaponin I
• Saponin PS 4 from Primula elatior
• Saponin PS 4
• C08970
• Q27108071
• HY-N10414
• DTXSID40678545
• (3beta,13alpha,16alpha,17alpha)-16-Hydroxy-13,28-epoxyoleanan-3-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)-[beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosiduronic acid
• CHEBI:8414
• Primulic acid I
• CS-0527798
• 65312-86-9
• (2S,3R)-2-hydroxy-4-methoxy-1-methyl-6-oxo-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-2H-pyridine-3-carbonitrile
• (2S,3R)-2-hydroxy-4-methoxy-1-methyl-6-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2H-pyridine-3-carbonitrile
• DA-77060

• Inchi： 1S/C54H88O23/c1-22-30(58)33(61)36(64)44(70-22)76-41-35(63)32(60)24(20-56)72-46(41)74-39-38(66)40(43(67)68)75-47(42(39)77-45-37(65)34(62)31(59)23(19-55)71-45)73-29-11-12-50(6)25(49(29,4)5)9-13-51(7)26(50)10-14-54-27-17-48(2,3)15-16-53(27,21-69-54)28(57)18-52(51,54)8/h22-42,44-47,55-66H,9-21H2,1-8H3,(H,67,68)/t22-,23+,24+,25-,26+,27+,28+,29-,30-,31+,32-,33+,34-,35-,36+,37+,38-,39-,40-,41+,42+,44-,45-,46-,47+,50-,51+,52-,53+,54-/m0/s1
• InChI Key： DQUUSJCGJNQFPG-CBMAJASRSA-N
• SMILES： O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 1104.57163905g/mol
• Monoisotopic Mass: 1104.57163905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 77
• Rotatable Bond Count: 11
• Complexity: 2140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 363
• XLogP3: 1.1

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),

Primulasaponin I Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Primulasaponin I

Introduction to Primulasaponin I (CAS No: 65312-86-9)

Primulasaponin I, a naturally occurring glycoside, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. With the chemical formula CAS No: 65312-86-9, this saponin has garnered attention for its diverse biological activities and potential therapeutic applications. Primulasaponin I is primarily derived from the roots of certain species within the genus Primula, which is well-known for its medicinal properties in traditional herbal medicine systems.

The structural complexity of Primulasaponin I makes it a subject of extensive study in chemical biology. Its molecular framework consists of a triterpenoid aglycone linked to one or more sugar moieties, which contribute to its unique pharmacological profile. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate the precise structure of this compound, providing insights into its mechanism of action.

In recent years, Primulasaponin I has been the focus of numerous preclinical studies investigating its potential in modulating various biological pathways. Notably, research has highlighted its anti-inflammatory properties, suggesting that it may serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases. The compound's ability to inhibit key pro-inflammatory cytokines and enzymes has been demonstrated in vitro, making it a promising candidate for further clinical investigation.

Another area of interest is the antimicrobial activity of Primulasaponin I. Studies have shown that this saponin exhibits potent effects against a range of bacterial and fungal strains, including those resistant to conventional antibiotics. This finding is particularly relevant in the context of rising antimicrobial resistance globally, where alternative therapeutic strategies are urgently needed. The antimicrobial properties are attributed to its ability to disrupt microbial cell membranes, leading to cell lysis and death.

Furthermore, Primulasaponin I has shown promise in anticancer research. Preliminary studies indicate that it can induce apoptosis in cancer cell lines by activating stress signaling pathways such as p53 and caspase-dependent mechanisms. Its selective toxicity toward cancer cells while sparing normal cells makes it an attractive candidate for further development into an anticancer drug. Additionally, its ability to enhance chemotherapy efficacy by overcoming drug resistance mechanisms is an exciting avenue for future exploration.

The pharmacokinetic profile of Primulasaponin I is another critical aspect that has been extensively studied. Research suggests that the compound exhibits moderate bioavailability upon oral administration, with absorption occurring primarily in the small intestine. Its distribution across various tissues indicates potential systemic effects, which may contribute to its observed biological activities. However, challenges such as rapid metabolism and poor solubility remain areas for improvement in drug formulation strategies.

In conclusion, Primulasaponin I (CAS No: 65312-86-9) represents a fascinating natural product with multifaceted biological activities. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable compound for pharmaceutical development. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic behavior, Primulasaponin I holds significant promise as a therapeutic agent for various diseases. The integration of traditional herbal knowledge with modern scientific approaches underscores the importance of natural products in drug discovery and development.